molecular formula C12H8BrN B8403643 3-Bromo-2-naphthalenylacetonitrile

3-Bromo-2-naphthalenylacetonitrile

Cat. No.: B8403643
M. Wt: 246.10 g/mol
InChI Key: BFLVLWQDPMYUCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-naphthalenylacetonitrile is a useful research compound. Its molecular formula is C12H8BrN and its molecular weight is 246.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8BrN

Molecular Weight

246.10 g/mol

IUPAC Name

2-(3-bromonaphthalen-1-yl)acetonitrile

InChI

InChI=1S/C12H8BrN/c13-11-7-9-3-1-2-4-12(9)10(8-11)5-6-14/h1-4,7-8H,5H2

InChI Key

BFLVLWQDPMYUCU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(C=C2CC#N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3-bromo-2-bromomethylnaphthalene (6.0 g, 0.020 mol), DMSO (150 mL) and sodium cyanide (1.0 g, 0.020 mol) was stirred for 2 hours at room temperature. The resulting solution was added to ice/H2O and extracted well with ethyl acetate. The organic phase was dried over MgSO4, concentrated and dried in vacuo for 16 hours. Treatment of the resulting solid with diethyl ether/hexane afforded 3-bromo-2-naphthalenylacetonitrile (3.6 g), m.p. 116°-117° C.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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